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Compound of Interest

6-Benzylaminopurine
Compound Name:
hydrochloride

Cat. No.: B060633

An In-Depth Technical Guide to 6-Benzylaminopurine Hydrochloride (6-BAP HCI)

This guide provides a comprehensive overview of 6-Benzylaminopurine Hydrochloride (6-
BAP HCI), a synthetic cytokinin widely utilized by researchers, scientists, and drug
development professionals in the context of plant biology and biotechnology.

Chemical Identity and Properties

6-Benzylaminopurine is a first-generation synthetic cytokinin, a class of plant growth regulators
that promote cell division and have been shown to influence various developmental processes
in plants.[1] The hydrochloride salt of 6-Benzylaminopurine enhances its solubility in agueous
solutions, facilitating its use in various experimental applications.

Structural Formula and Molecular Weight

The chemical structure of 6-Benzylaminopurine consists of a purine backbone with a benzyl
group attached to the N6 amino group. The hydrochloride salt is formed by the protonation of
this molecule.
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Property Value Source

) N-benzyl-7H-purin-6-amine
Chemical Name

hydrochloride
Molecular Formula C12H11Ns-HCI [2][3]
Molecular Weight 261.71 g/mol [2][3]
CAS Number 162714-86-5 [2][3]
White to off-white crystalline
Appearance [4]
powder
Solubility Soluble in water [3]

Mechanism of Action: The Cytokinin Signaling
Pathway

As a synthetic cytokinin, 6-Benzylaminopurine mimics the action of natural cytokinins, which
are key regulators of plant growth and development.[4][5] The signaling cascade is initiated by
the binding of cytokinin to membrane-localized histidine kinase receptors.[2][4] This binding
event triggers a multi-step phosphorelay system.

The signal is transduced from the receptor through a series of phosphorylation events,
involving histidine phosphotransfer proteins (AHPS).[2][3] These proteins shuttle from the
cytoplasm into the nucleus.[3] Inside the nucleus, the phosphoryl group is ultimately transferred
to response regulators (ARRS), which are transcription factors.[3] The activation of these
transcription factors leads to the regulation of target gene expression, thereby mediating the
diverse physiological effects of cytokinins, such as stimulating cell division and influencing
shoot and root development.[2][4][6]
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Cytokinin signaling pathway initiated by 6-BAP.

Experimental Protocols

6-Benzylaminopurine is a cornerstone of plant tissue culture, used to induce cell division, shoot
proliferation, and callus formation. The optimal concentration is species-dependent and is often
determined empirically.

General Stock Solution Preparation

Due to its enhanced solubility, 6-BAP HCI can be dissolved directly in sterile distilled water to
prepare a stock solution, typically at a concentration of 1 mg/mL. The stock solution should be
stored at 2-8°C. For the free base form of 6-Benzylaminopurine, dissolution in a small amount
of 1N NaOH or HCl is often required before dilution with water.

Application in Plant Tissue Culture Media

6-BAP is commonly added to plant growth media such as Murashige and Skoog (MS) medium,
Gamborg's B5 medium, or Chu's N6 medium.[7] It is often used in combination with an auxin to
achieve the desired morphogenic response. A high cytokinin-to-auxin ratio generally promotes
shoot formation, while a lower ratio favors root development.

Example Protocols:

o Shoot Proliferation in Quercus palustris: A study on pin oak established that an optimal
medium for shoot proliferation contained Woody Plant Medium (WPM) supplemented with
0.3 mg/L 6-BA and 0.4 mg/L kinetin (KT).[8]
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e Callus Induction in Sesbania grandiflora: For callus induction from leaf explants, Murashige
and Skoog (MS) medium was supplemented with various concentrations of auxins (like NAA
or 2,4-D) and cytokinins, including 6-BAP at 0.5 mg/L.[9]

« In Vitro Propagation of Blackberry (Rubus sp.): Successful micropropagation of blackberry
cultivars has been achieved using MS medium supplemented with 1.0 to 2.0 mg/L of 6-BAP.

o General Maintenance of Various Cultures: Many plant cultures, such as Hosta and
Syngonium, are maintained on MS medium with 1 mg/L of 6-BAP and 0.025 mg/L of NAA.

Foliar Application for Agricultural Purposes

Beyond tissue culture, 6-BAP is used in agriculture to improve crop yield and quality.

e Inhibition of Fruit Cracking in Jujube: A study demonstrated that foliar spraying of 60 mg/L of
6-BA at the early fruit stage significantly reduced fruit cracking in jujube.[10] This effect was
linked to enhanced antioxidant capacity and modulation of hormone homeostasis.[10]

Researchers should note that the optimal concentrations and application methods can vary
significantly between plant species and even cultivars. Therefore, it is crucial to establish the
appropriate experimental conditions for each specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.sigmaaldrich.com/SG/en/product/sigma/b3408
https://www.mdpi.com/2223-7747/14/24/3870
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Physiology/6-Benzylaminopurine/
https://www.mdpi.com/2073-4395/16/1/16
https://www.mdpi.com/2073-4395/16/1/16
https://www.benchchem.com/product/b060633#structural-formula-and-molecular-weight-of-6-benzylaminopurine-hcl
https://www.benchchem.com/product/b060633#structural-formula-and-molecular-weight-of-6-benzylaminopurine-hcl
https://www.benchchem.com/product/b060633#structural-formula-and-molecular-weight-of-6-benzylaminopurine-hcl
https://www.benchchem.com/product/b060633#structural-formula-and-molecular-weight-of-6-benzylaminopurine-hcl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b060633?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

